Cas no 408352-74-9 (2-Chloro-5-nitro-4,6-pyrimidinediamine)

2-Chloro-5-nitro-4,6-pyrimidinediamine is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, nitro, and diamine functional groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (amine) groups enhances its versatility in nucleophilic substitution and condensation reactions. Its well-defined molecular framework allows for precise modifications in the development of biologically active compounds. The compound is typically characterized by high purity and stability under standard storage conditions, making it a reliable building block for research and industrial applications in medicinal chemistry and material science.
2-Chloro-5-nitro-4,6-pyrimidinediamine structure
408352-74-9 structure
Product Name:2-Chloro-5-nitro-4,6-pyrimidinediamine
CAS No:408352-74-9
MF:C4H4ClN5O2
MW:189.559858322144
CID:5013746
Update Time:2026-02-27

2-Chloro-5-nitro-4,6-pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-5-NITROPYRIMIDINE-4,6-DIAMINE
    • 4,6-Pyrimidinediamine,2-chloro-5-nitro-
    • AB85236
    • 2-Chloro-5-nitro-4,6-pyrimidinediamine
    • Inchi： 1S/C4H4ClN5O2/c5-4-8-2(6)1(10(11)12)3(7)9-4/h(H4,6,7,8,9)
    • InChI Key： QVNDRKGDPMVWFG-UHFFFAOYSA-N
    • SMILES： ClC1=NC(=C(C(N)=N1)[N+](=O)[O-])N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 173
  • XLogP3: 1.4
  • Topological Polar Surface Area: 124

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2-Chloro-5-nitro-4,6-pyrimidinediamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:408352-74-9)2-Chloro-5-nitro-4,6-pyrimidinediamine
Order Number:A1242895
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:24
Price ($):2088
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:408352-74-9)2-Chloro-5-nitro-4,6-pyrimidinediamine
A1242895
Purity:99%
Quantity:10mg
Price ($):2088
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